Cas no 68672-66-2 ((Z)-2-(tert-Butoxycarbonylprop-2-oxyimino)-2-(2-tritylaminothiazol-4-yl)aceticacid)

• Product Name: (Z)-2-(tert-Butoxycarbonylprop-2-oxyimino)-2-(2-tritylaminothiazol-4-yl)aceticacid
• CAS No: 68672-66-2
• MF: C₃₂H₃₃N₃O₅S
• MW: 571.686527013779
• CID: 58843
• PubChem ID: 11039088
• Update Time: 2025-04-18

(Z)-2-(tert-Butoxycarbonylprop-2-oxyimino)-2-(2-tritylaminothiazol-4-yl)aceticacid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(((1-(tert-Butoxy)-2-methyl-1-oxopropan-2-yl)oxy)imino)-2-(2-(tritylamino)thiazol-4-yl)acetic acid
• (Z)-2-(tert-Butoxycarbonylprop-2-oxyimino)-2-(2-tritylaminothiazol-4-yl)acetic acid
• Z)-2-(TERT-BUTOXYCARBONYLPROP-2-OXYIMINO)-2-(2-TRITYLAMINO--THIAZOL-4-YL) ACETIC ACID (TB-TAA)
• TB-TAA
• (2Z)-2-({[1-(tert-butoxy)-2-methyl-1-oxopropan-2-yl]oxy}imino)-2-{2-[(triphenylmethyl)amino]-1,3-thiazol-4-yl}acetic acid
• W-104658
• EINECS 272-056-6
• SCHEMBL2772607
• (Z)-2-(((1-(tert-Butoxy)-2-methyl-1-oxopropan-2-yl)oxy)imino)-2-(2-(tritylamino)thiazol-4-yl)aceticacid
• (Z)-2-(2-Tritylaminothiazol-4-yl)-2-(2-t-butoxycarbonylprop-2-oxyimino) acetic acid
• (2Z)-2-[2-methyl-1-[(2-methylpropan-2-yl)oxy]-1-oxopropan-2-yl]oxyimino-2-[2-(tritylamino)-1,3-thiazol-4-yl]acetic acid
• (Z)-alpha-((2-(tert-Butoxy)-1,1-dimethyl-2-oxoethoxy)imino)-2-(tritylamino)thiazol-4-acetic acid
• 68672-66-2
• SCHEMBL2870759
• (Z)-2-(tert-Butoxycarbonylprop-2-oxyimino)-2-(2-tritylaminothiazol-4-yl)aceticacid

• Inchi： 1S/C32H33N3O5S/c1-30(2,3)39-28(38)31(4,5)40-35-26(27(36)37)25-21-41-29(33-25)34-32(22-15-9-6-10-16-22,23-17-11-7-12-18-23)24-19-13-8-14-20-24/h6-21H,1-5H3,(H,33,34)(H,36,37)/b35-26-
• InChI Key： RACSQPAUTPPMLG-JYUHDHNASA-N
• SMILES： S1C=C(/C(/C(=O)O)=N/OC(C)(C)C(=O)OC(C)(C)C)N=C1NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 571.21400
• Monoisotopic Mass: 571.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2
• XLogP3: 7.8

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.19
• Boiling Point: 707.5 °C at 760 mmHg
• Flash Point: 381.7 °C
• Refractive Index: 1.597
• PSA: 138.35000
• LogP: 6.54570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds